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Compound of Interest

Methyl 1-methylpiperidine-3-
Compound Name:
carboxylate

Cat. No.: B156342

An In-depth Technical Guide to Methyl 1-methylpiperidine-3-carboxylate

This technical guide provides a comprehensive overview of Methyl 1-methylpiperidine-3-
carboxylate, a piperidine derivative significant in organic synthesis and medicinal chemistry.
The document details its physicochemical properties, an experimental protocol for its use in
synthesis, and a visualization of the synthetic workflow, tailored for researchers, scientists, and
professionals in drug development.

Physicochemical Properties

Methyl 1-methylpiperidine-3-carboxylate is an organic compound classified as a
piperidinecarboxylic acid.[1] It is recognized as a strong basic compound.[1] The key
guantitative data for this molecule are summarized in the table below.
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Property Value

Molecular Formula CsH1sNO:2

Molecular Weight 157.21 g/mol [2]

CAS Number 1690-72-8[2]

Exact Mass 157.110275[2]

Density 1.0+0.1 g/cm3[2]

Boiling Point 190.0+33.0 °C at 760 mmHg[2]
Flash Point 68.0+16.3 °C[2]

Physical Form Liquid

Storage Temperature 2-8°C, sealed in dry conditions

Experimental Protocol: Synthesis of (1-
methylpiperidin-3-yl)methanol

The following protocol details the reduction of Methyl 1-methylpiperidine-3-carboxylate to
synthesize (1-methylpiperidin-3-yl)methanol.[1] This procedure is a common application of the
titte compound as an intermediate in the synthesis of other bioactive molecules.

Materials:

e Methyl 1-methylpiperidine-3-carboxylate (12.0 g, 76 mmol)

Lithium aluminum hydride (LiAIH4) (4.3 g, 114 mmol)

Tetrahydrofuran (THF) (500 mL)

Methanol

Celite

500 mL round bottom flask
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Procedure:

A solution of Methyl 1-methylpiperidine-3-carboxylate (12.0 g, 76 mmol) in tetrahydrofuran
(500 mL) is prepared in a 500 mL round bottom flask.

e The flask is cooled to 0 °C using an ice bath.

e Lithium aluminum hydride (4.3 g, 114 mmol) is added in portions to the cooled solution.[1]
e The reaction mixture is then stirred at room temperature for 1 hour.[1]

 After the stirring period, the reaction is quenched by carefully adding methanol at 0 °C.[1]

e The precipitated solid is filtered through a pad of celite to separate it from the solution.[1] The
filtrate contains the desired product, (1-methylpiperidin-3-yl)methanol.

Visualization of Synthetic Workflow

The following diagram illustrates the experimental workflow for the reduction of Methyl 1-
methylpiperidine-3-carboxylate.
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Reactants & Reagents

Methyl 1-methylpiperidine-3-carboxylate
in THF

[Lithium Aluminum Hydride (LiAIH4)]

Process

1. Add LiAlH4 at 0°C

2. Stir at Room Temp (1h)

3. Quench with Methanol at 0°C

Reaction Mixture

Products &|Separation

Filter through Celite

(1-methylpiperidin-3-yl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b156342?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0194039.htm
https://www.chemsrc.com/en/cas/1690-72-8_1103558.html
https://www.benchchem.com/product/b156342#methyl-1-methylpiperidine-3-carboxylate-molecular-weight
https://www.benchchem.com/product/b156342#methyl-1-methylpiperidine-3-carboxylate-molecular-weight
https://www.benchchem.com/product/b156342#methyl-1-methylpiperidine-3-carboxylate-molecular-weight
https://www.benchchem.com/product/b156342#methyl-1-methylpiperidine-3-carboxylate-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156342?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156342?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

